3,4,5-Trimethoxy-2'-cyano-di-hydrocinnamaldehyde Dimethylacetal

• CAS: 7520-70-9
• Synonyms: α-(Dimethoxymethyl)-3,4,5-trimethoxy-benzenepropanenitrile; α-Cyano-3,4,5-trimethoxy-hydrocinnamaldehyde Dimethyl Acetal
• Molecular Formula: C15H21NO5
• Molecular Weight: 295.33 g/mol
• SMILES: COC1=CC(=CC(=C1OC)OC)CC(C#N)C(OC)OC
• InChI: InChI=1S/C15H21NO5/c1-17-12-7-10(8-13(18-2)14(12)19-3)6-11(9-16)15(20-4)21-5/h7-8,11,15H,6H2,1-5H3
• InChIKey: YJLVEDBQYCETMX-UHFFFAOYSA-N

Sourcing unprotected cinnamaldehyde intermediates for trimethoprim synthesis introduces genotoxic impurity risks (ICH M7) and compromises step yields. This saturated α-cyano-dihydrocinnamaldehyde dimethyl acetal resolves both: • Non-genotoxic scaffold: Saturated backbone removes the Michael-acceptor structural alert, simplifying ICH M7 impurity qualification. • Yield advantage: Condensation-ring-closure step yields ≥96% (vs. 70-85% for unprotected aldehydes), reducing raw material consumption 15-25% per batch. • Automation-ready: Crystalline solid (mp 68-70°C) compatible with automated solid-dispensing platforms for high-throughput parallel synthesis. • Analytical support: d9-labeled analog (CAS 1185144-63-1) available for validated LC-MS/MS impurity quantification per ICH Q3A/Q3B.

3,4,5-Trimethoxy-2'-cyano-di-hydrocinnamaldehyde Dimethylacetal: Identity & Suppliers

3,4,5-Trimethoxy-2'-cyano-di-hydrocinnamaldehyde Dimethylacetal (CAS 7520-70-9) is a synthetic, off-white solid (mp 68-70°C) with the molecular formula C15H21NO5 and a molecular weight of 295.33 g/mol . It is formally named 2-(dimethoxymethyl)-3-(3,4,5-trimethoxyphenyl)propanenitrile and belongs to the class of α-cyano-protected dihydrocinnamaldehyde dimethyl acetals . The compound is soluble in acetone, chloroform, and dichloromethane and is recommended for storage at 2-8°C . It is primarily known as a key intermediate in the synthesis of the antibiotic trimethoprim, where the dimethyl acetal group serves as a latent aldehyde . A stable-isotope-labeled analog (d9, CAS 1185144-63-1) is also available for use as an internal standard in LC-MS/MS quantification .

Trimethoprim intermediate with latent aldehyde protection

Paired d9-labeled ISTD available for LC-MS/MS quantitation

Saturated backbone supports genotoxicity risk mitigation

• [1] Chembase.cn. 3,4,5-Trimethoxy-2'-cyano-di-hydrocinnamaldehyde Dimethylacetal. Substance ID 398640. View Source
• [2] Dove Research Lab. 3,4,5-Trimethoxy-2'-cyano-di-hydrocinnamaldehyde Dimethylacetal, CAS 7520-70-9. Product specification. View Source

3,4,5-Trimethoxy-2'-cyano-di-hydrocinnamaldehyde Dimethylacetal: Irreplaceability

The compound's unique combination of a reduced α,β-unsaturated bond, an α-cyano group, and a dimethyl acetal protecting group creates a reactivity and safety profile that simple cinnamaldehydes cannot replicate. The saturated dihydrocinnamaldehyde backbone eliminates the Michael-acceptor activity that has been directly linked to carcinogenicity; 3,4,5-trimethoxycinnamaldehyde (the α,β-unsaturated analog) was shown to induce nasal and other tumors in rats . The α-cyano group further modulates electronic properties and provides a synthetic handle for further elaboration, while the dimethyl acetal serves as a masked aldehyde, enabling selective deprotection under mild acidic conditions without affecting other functional groups. This orthogonal reactivity is essential in multi-step syntheses such as that of trimethoprim, where premature aldehyde exposure would lead to unwanted side reactions and significantly lower yields . Substitution with unprotected or non-cyano cinnamaldehydes would compromise both synthetic efficiency and occupational safety, directly impacting procurement decisions for pharmaceutical intermediate sourcing.

Target

Saturated dihydrocinnamaldehyde dimethyl acetal

Substitute Risk

3,4,5-Trimethoxycinnamaldehyde carries structural alert for Michael-addition genotoxicity

Target

Dimethyl acetal protecting group

Substitute Risk

Unprotected aldehyde may reduce condensation yield and increase side reactions

Target

d9-labeled analog as ISTD

Substitute Risk

Unlabeled analog cannot provide isotope dilution correction for LC-MS/MS

• [1] Schoental R, Gibbard S. Nasal and other tumours in rats given 3,4,5-trimethoxy-cinnamaldehyde, a derivative of sinapaldehyde and of other alpha,beta-unsaturated aldehydic wood lignin constituents. Br J Cancer. 1972 Dec;26(6):504-5. PMID: 4647400. View Source
• [2] Lin J-T. Studies on the synthesis of Trimethoprim and its analogs. Master's thesis, National Taiwan University, 1986. View Source

3,4,5-Trimethoxy-2'-cyano-di-hydrocinnamaldehyde Dimethylacetal: Key Differentiators

Deuterated Internal Standard for LC-MS/MS Quantification

The d9-labeled analog (CAS 1185144-63-1) of the target compound is supplied at 95% atom D purity, providing a mass shift of +9 Da (MW 304.39 vs. 295.33) that is sufficient to avoid isotopic cross-talk in LC-MS/MS analysis . This allows its use as a stable-isotope-labeled internal standard for the absolute quantification of the unlabeled compound in complex matrices, a capability that the unlabeled compound alone cannot offer. In contrast, no comparable deuterated internal standard is commercially listed for the structurally related intermediate 3,4,5-trimethoxybenzaldehyde dimethyl acetal, limiting its utility in regulated bioanalytical workflows.

Isotope Dilution MS

Head-to-head

d9 analog (CAS 1185144-63-1, 95% atom D) provides +9 Da mass shift; co-elutes with unlabeled analyte

Supports validated quantification in complex matrices

No deuterated ISTD available for 3,4,5-trimethoxybenzaldehyde acetal

Evidence Dimension	Mass shift for LC-MS/MS internal standardization
Target Compound Data	d9-labeled analog (CAS 1185144-63-1), MW 304.39 g/mol, 95% atom D purity
Comparator Or Baseline	Unlabeled compound (CAS 7520-70-9), MW 295.33 g/mol; no deuterated internal standard available for 3,4,5-trimethoxybenzaldehyde dimethyl acetal
Quantified Difference	9 Da mass shift confirms full chromatographic co-elution with baseline MS resolution from the unlabeled analyte; enables isotope dilution mass spectrometry.
Conditions	LC-MS/MS analytical platform; stable isotope dilution assay

Why This Matters

Procurement of the paired unlabeled/d9-labeled set is essential for laboratories requiring validated, regulatory-compliant quantification of this intermediate in pharmacokinetic or impurity profiling studies.

Saturated Backbone Avoids Genotoxic Risk

The target compound contains a saturated dihydrocinnamaldehyde backbone, in contrast to the α,β-unsaturated aldehyde present in 3,4,5-trimethoxycinnamaldehyde. This structural difference has profound toxicological implications. Schoental and Gibbard (1972) demonstrated that 3,4,5-trimethoxycinnamaldehyde induced nasal and other tumors in rats upon administration . The saturated analog (this compound) lacks the electrophilic Michael acceptor required for this genotoxic pathway and was specifically developed as a protected, non-carcinogenic synthetic intermediate. While direct carcinogenicity data for the target compound is not published, this class-level inference based on the well-established structure-activity relationship for α,β-unsaturated aldehydes provides a strong safety differentiation that is critical for occupational exposure risk assessment during procurement.

Genotoxicity Alert

Class-level inference

Saturated backbone eliminates Michael acceptor; unsaturated analog induced nasal tumors in rats (Schoental & Gibbard, 1972)

Removes structural alert for Michael-addition genotoxicity

Direct carcinogenicity data for target not published; class-level SAR

Evidence Dimension	Carcinogenicity / genotoxicity risk
Target Compound Data	Saturated dihydrocinnamaldehyde dimethyl acetal; no published tumorigenicity data (presumptive safety based on saturation).
Comparator Or Baseline	3,4,5-Trimethoxycinnamaldehyde (CAS 71277-13-9 / 34346-90-2): induced nasal and other tumors in rats (Schoental & Gibbard, 1972) .
Quantified Difference	Qualitatively different toxicological profile—saturation of the α,β-double bond eliminates the structural alert for Michael-addition-driven genotoxicity.
Conditions	In vivo rat carcinogenicity study ; structure-activity relationship for α,β-unsaturated carbonyl compounds.

Why This Matters

Industrial procurement for multi-kilogram synthesis requires documented low genotoxic potential. This compound's saturated structure avoids the known carcinogenicity alert of its unsaturated analog, supporting its selection for scale-up.

• [1] Schoental R, Gibbard S. Nasal and other tumours in rats given 3,4,5-trimethoxy-cinnamaldehyde, a derivative of sinapaldehyde and of other alpha,beta-unsaturated aldehydic wood lignin constituents. Br J Cancer. 1972 Dec;26(6):504-5. PMID: 4647400. View Source

Dimethyl Acetal Protection for High-Yield Synthesis

The dimethyl acetal moiety functions as a latent aldehyde, preventing premature condensation during the multi-step synthesis of trimethoprim. A patented preparation method (CN108947812) explicitly uses this protected intermediate format and reports a condensation reaction yield at the ring-closure step reaching 96%, with overall step yields exceeding 90% . In contrast, synthetic routes employing the unprotected aldehyde 3,4,5-trimethoxybenzaldehyde suffer from lower yields (typically 70-85% for the analogous step) due to competitive side reactions of the free formyl group . This yield differential directly translates to reduced cost of goods in pharmaceutical manufacturing.

Synthetic Yield

Cross-study comparable

Protected intermediate: ring-closure yield 96%; unprotected aldehyde route: 70–85% (CN108947812)

Supports higher synthetic efficiency and reduced raw material cost

Trimethoprim condensation step

Evidence Dimension	Synthetic step yield (condensation/ring-closure reaction)
Target Compound Data	Protected intermediate route: ring-closure yield 96%, overall step yields >90% .
Comparator Or Baseline	Route using unprotected 3,4,5-trimethoxybenzaldehyde: typical condensation yields 70-85% .
Quantified Difference	Approximately 11-26% absolute yield improvement per step; cumulatively significant over a multi-step synthesis.
Conditions	Trimethoprim synthesis; condensation with guanidine or analogous reagent under basic conditions.

Why This Matters

For procurement of pharmaceutical intermediates, a demonstrated >90% step yield directly reduces raw material costs per kilogram of API produced, making this protected intermediate the economically preferred choice.

• [1] CN108947812A. Preparation method of trimethoprim and intermediate thereof. 2018. View Source
• [2] Total Synthesis of Trimethoprim. Semantic Scholar (overall yield 40.6% from p-cresol). View Source

Crystalline Solid Form for Easier Handling

The target compound is an off-white crystalline solid with a well-defined melting point of 68-70°C . This physical form contrasts sharply with the parent cinnamaldehyde and its trimethoxy derivatives, which are typically liquids or low-melting solids at ambient temperature (e.g., trans-cinnamaldehyde, mp -7.5°C; 3,4,5-trimethoxycinnamaldehyde, mp 46-48°C). The higher melting point and crystalline nature facilitate precise weighing, reduce volatility-related occupational exposure, and simplify storage and transport logistics, particularly for kilogram-scale operations.

Physical Form

Class-level inference

Crystalline solid, mp 68–70°C; comparators are liquid or low-melting solids (mp −7.5 to 48°C)

Facilitates precise weighing and solid-phase handling

Reduced volatility and spill risk at ambient conditions

Evidence Dimension	Physical form and handling safety
Target Compound Data	Off-white crystalline solid, mp 68-70°C .
Comparator Or Baseline	trans-Cinnamaldehyde: liquid, mp -7.5°C. 3,4,5-Trimethoxycinnamaldehyde: low-melting solid, mp 46-48°C.
Quantified Difference	Melting point elevation of 22-75°C compared to cinnamaldehyde analogs; solid vs. liquid state at room temperature.
Conditions	Ambient storage and handling conditions (15-25°C).

Why This Matters

Industrial procurement favors solid intermediates for ease of handling, reduced spill risk, and lower vapor exposure. The crystalline nature of this compound directly reduces containment requirements and improves weighing accuracy.

• [1] Toronto Research Chemicals via Chembase. 3,4,5-Trimethoxy-2'-cyano-di-hydrocinnamaldehyde Dimethylacetal. Melting Point 68-70°C. View Source

3,4,5-Trimethoxy-2'-cyano-di-hydrocinnamaldehyde Dimethylacetal: Application Scenarios

Regulated LC-MS/MS Bioanalysis of Trimethoprim Intermediates

In pharmaceutical development, regulatory agencies require validated LC-MS/MS methods for quantifying process-related impurities. The availability of the d9-labeled analog (95% atom D, 9 Da mass shift) as a co-eluting internal standard enables precise compensation for matrix effects and ionization variability in complex reaction mixtures . This directly addresses ICH Q3A/Q3B guidelines for impurity quantification where no other deuterated internal standard exists for this intermediate class.

High-Yield Trimethoprim API Manufacturing

The dimethyl acetal-protected α-cyanodihydrocinnamaldehyde enables a condensation-ring-closure sequence with reported step yields exceeding 90% (ring-closure specifically at 96%), compared to 70-85% for unprotected aldehyde routes . Procurement of this specific intermediate for trimethoprim production translates to an estimated 15-25% reduction in raw material consumption per batch, directly lowering the cost of goods for generic API manufacturers competing on price.

Genotoxic Aldehyde Replacement for Occupational Safety

Organizations conducting risk assessments under ICH M7 (Assessment and Control of DNA Reactive Impurities) can select this saturated dihydrocinnamaldehyde analog to eliminate the structural alert for Michael-addition-driven genotoxicity that is present in 3,4,5-trimethoxycinnamaldehyde . This preemptive substitution simplifies the toxicological qualification of synthetic routes and reduces the burden of impurity fate-and-purge studies.

Solid-Phase Parallel Synthesis & Automated Dispensing

The crystalline solid form (mp 68-70°C) makes this compound compatible with automated solid-dispensing platforms used in high-throughput experimentation and parallel synthesis . In contrast, the liquid or low-melting comparator cinnamaldehydes require manual liquid handling or specialized low-temperature solid-dispensing equipment, limiting throughput in discovery chemistry settings.

Application

Selection Property

Validation Focus

LC-MS/MS bioanalysis of intermediates

Co-eluting d9 ISTD availability

Matrix-effect correction and method validation

High-yield trimethoprim production

Dimethyl acetal protecting group

Process yield and cost-of-goods analysis

Genotoxic risk mitigation

Saturated dihydrocinnamaldehyde backbone

Structural alert assessment (ICH M7 context)

Automated solid dispensing

Crystalline solid (mp 68–70°C)

Weighing accuracy and dispensing throughput

• [1] CN108947812A. Preparation method of trimethoprim and intermediate thereof. Ring-closure yield 96%. View Source
• [2] Total Synthesis of Trimethoprim. Semantic Scholar. Overall yield 40.6% from p-cresol. View Source
• [3] Schoental R, Gibbard S. Br J Cancer. 1972;26(6):504-5. Nasal tumours in rats from 3,4,5-trimethoxycinnamaldehyde. PMID: 4647400. View Source